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Compound of Interest

Compound Name: GSK3395879

Cat. No.: B15577275 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the selective and orally bioavailable antagonist of the

transient receptor potential vanilloid-4 (TRPV4), GSK3395879. By offering clear, procedural

guidance, this content aims to be the preferred source for laboratory safety and chemical

handling information, fostering a deep trust that extends beyond the product itself.

Immediate Safety and Handling Precautions
GSK3395879 is a potent research compound. Adherence to standard laboratory safety

protocols is crucial. The following table summarizes the key safety information.

Hazard Statement Precautionary Statement

H319: Causes serious eye irritation. P264: Wash skin thoroughly after handling.

P280: Wear eye protection/face protection.

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P337 + P313: If eye irritation persists: Get

medical advice/attention.
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Personal Protective Equipment (PPE):

Equipment Specifications

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

Nitrile rubber).

Skin and Body Protection Laboratory coat.

Operational Plans: Step-by-Step Handling and
Storage
Proper handling and storage are critical to maintain the integrity of GSK3395879 and to ensure

the safety of laboratory personnel.

Receiving and Storage:

Inspection: Upon receipt, visually inspect the package for any signs of damage.

Storage Conditions: Store the compound in a tightly sealed container in a cool, dry, and well-

ventilated area.

Preparation of Solutions:

Weighing: Weigh the required amount of GSK3395879 in a chemical fume hood.

Dissolution: Dissolve the compound in a suitable solvent as per the experimental protocol.

General Handling:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Use in a well-ventilated area, preferably a chemical fume hood.
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Wash hands thoroughly after handling.

Disposal Plan: Managing GSK3395879 Waste
All waste materials contaminated with GSK3395879 should be treated as hazardous waste and

disposed of in accordance with institutional and local regulations.

Waste Segregation and Collection:

Waste Type Disposal Container

Solid Waste (e.g., contaminated gloves, weigh

boats)
Labeled hazardous waste container.

Liquid Waste (e.g., unused solutions) Labeled hazardous waste container for liquids.

Sharps (e.g., contaminated needles)
Puncture-resistant sharps container labeled as

hazardous waste.

Disposal Procedure:

Labeling: Clearly label all waste containers with "Hazardous Waste" and the chemical name

"GSK3395879".

Storage: Store waste containers in a designated, secondary containment area away from

incompatible materials.

Collection: Arrange for collection by the institution's environmental health and safety (EHS)

department for proper disposal.

Experimental Protocol: In Vitro Inhibition of TRPV4
The following is a generalized protocol for assessing the in vitro inhibitory activity of

GSK3395879 on the human TRPV4 channel, based on methodologies described in the

scientific literature.[1]

Materials:

HEK293 cells stably expressing human TRPV4
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Cell culture medium (e.g., DMEM with 10% FBS)

GSK3395879

TRPV4 agonist (e.g., GSK1016790A)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

Assay buffer (e.g., HBSS)

Procedure:

Cell Culture: Culture HEK293-hTRPV4 cells to an appropriate confluency in 96-well plates.

Dye Loading: Load the cells with a calcium-sensitive dye according to the manufacturer's

instructions.

Compound Addition: Add varying concentrations of GSK3395879 to the wells and incubate.

Agonist Stimulation: Add a TRPV4 agonist to stimulate channel activity.

Data Acquisition: Measure the change in intracellular calcium concentration using a

fluorescence plate reader.

Data Analysis: Calculate the IC50 value of GSK3395879 by plotting the inhibition of the

agonist-induced response against the concentration of the compound.

Signaling Pathway and Experimental Workflow
GSK3395879 acts as an antagonist to the TRPV4 ion channel. TRPV4 is a non-selective cation

channel that can be activated by various stimuli, including heat, mechanical stress, and

endogenous ligands. Its activation leads to an influx of calcium ions (Ca2+), which triggers

downstream signaling cascades involved in various physiological processes.
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Caption: Antagonistic action of GSK3395879 on the TRPV4 signaling pathway.

The experimental workflow for assessing the inhibitory effect of GSK3395879 on TRPV4

typically involves cell-based assays that measure the influx of calcium upon channel activation.

Start Culture HEK293-hTRPV4 Cells Load with Calcium-Sensitive Dye Add GSK3395879 Stimulate with TRPV4 Agonist Measure Fluorescence Calculate IC50 End
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Caption: A typical experimental workflow for in vitro analysis of GSK3395879.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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